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Compound of Interest

Compound Name: 3-lodotoluene

Cat. No.: B1205562

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of 3-
lodotoluene (also known as m-iodotoluene). The information is curated for professionals in
research and development, offering a concise and data-driven resource. This document
summarizes key quantitative data in a structured format, details relevant experimental
methodologies, and provides a logical workflow for property determination.

Core Physical Properties

3-lodotoluene, with the CAS number 625-95-6, is an aromatic organic compound.[1] It
presents as a clear, colorless to pale yellow, heavy liquid.[2][3] Its molecular formula is C7H7l.

[4]

Quantitative Data Summary

The physical properties of 3-lodotoluene are summarized in the table below for easy reference
and comparison.
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Property Value Units Notes
Molecular Weight 218.03 g/mol [5]
Density 1.698 g/mL at 25 °C[3][6]
Melting Point -27 °C [4161[7]
Boiling Point 80-82 °C at 10 mmHg[4][6]
204 °C [€]
Refractive Index 1.604 n20/D [41[6]
Solubility in Water Not miscible/Insoluble [1112116171
o ) Soluble in benzene,
Solubility in Organic
Soluble alcohol, and ether[1]
Solvents
[21[61[7]
Flash Point 82 -83 °C [4119]

Experimental Protocols

The following sections detail the general experimental methodologies for determining the key

physical properties of liquid compounds like 3-lodotoluene.

Determination of Density

The density of a liquid can be determined using a pycnometer or a digital density meter.

Method using a Pycnometer:

¢ Cleaning and Drying: Thoroughly clean the pycnometer with a suitable solvent and dry it

completely.

* Weighing the Empty Pycnometer: Accurately weigh the empty, dry pycnometer.

« Filling with the Sample: Fill the pycnometer with 3-lodotoluene, ensuring no air bubbles are

trapped. The temperature of the sample should be controlled, typically at 25 °C.
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» Weighing the Filled Pycnometer: Weigh the pycnometer filled with 3-lodotoluene.

o Calibration with Water: Repeat the process using distilled water of a known density at the
same temperature.

» Calculation: The density of 3-lodotoluene is calculated using the formula: Density of sample
= (mass of sample / mass of water) * density of water

Determination of Melting Point

For substances that are liquid at room temperature, the melting point (or freezing point) is
determined by cooling the substance until it solidifies.

General Method:

Sample Preparation: Place a small amount of 3-lodotoluene in a small test tube or capillary
tube.

e Cooling Bath: Immerse the tube in a cooling bath (e.g., a mixture of ice and salt, or a
cryostat).

o Temperature Monitoring: Place a calibrated thermometer or temperature probe in the
sample.

e Observation: Slowly cool the sample while gently stirring. Record the temperature at which
the first crystals appear and the temperature at which the entire sample solidifies. This range
is the melting point.[10][11][12]

Determination of Boiling Point

The boiling point can be determined by distillation or using a micro-boiling point method.[13]
[14]

Micro-Boiling Point Method (Thiele Tube):
o Sample Preparation: Place a small amount of 3-lodotoluene into a small test tube.

o Capillary Tube Insertion: Invert a sealed-end capillary tube into the test tube.
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» Heating: Heat the test tube in a Thiele tube containing a high-boiling point olil.

o Observation: As the temperature rises, a stream of bubbles will emerge from the capillary
tube.[14][15]

e Recording the Boiling Point: Remove the heat source and allow the apparatus to cool. The
temperature at which the liquid is drawn back into the capillary tube is the boiling point.[14]

Determination of Refractive Index

An Abbe refractometer is commonly used to measure the refractive index of liquids.

General Method:

Calibration: Calibrate the refractometer using a standard liquid with a known refractive index.
o Sample Application: Apply a few drops of 3-lodotoluene to the prism of the refractometer.

o Temperature Control: Ensure the refractometer is at the desired temperature (typically 20
°C).

e Measurement: Adjust the instrument to bring the dividing line between the light and dark
fields into sharp focus at the crosshairs.

Reading: Read the refractive index value from the scale.

Determination of Solubility

The solubility of 3-lodotoluene in various solvents can be determined by the saturation
method.[16][17][18]

General Method:

o Sample Preparation: Add an excess amount of 3-lodotoluene to a known volume of the
solvent in a sealed container.

o Equilibration: Agitate the mixture at a constant temperature for a sufficient period to ensure
saturation.
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o Separation: Allow the undissolved solute to settle, or separate it by centrifugation or filtration.

e Analysis: Determine the concentration of 3-lodotoluene in the saturated solution using a
suitable analytical technique (e.g., UV-Vis spectroscopy, gas chromatography).

o Calculation: The solubility is expressed as the mass or moles of solute per unit volume or
mass of the solvent.

Note: Due to the light sensitivity of 3-lodotoluene, it is advisable to conduct these experiments,
particularly solubility and stability studies, under amber or red light to prevent
photodegradation.[1][6]

Logical Workflow for Physical Property
Determination

The following diagram illustrates a logical workflow for the experimental determination of the
physical properties of 3-lodotoluene.
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Workflow for Physical Property Determination of 3-Iodotoluene
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Workflow for Physical Property Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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